Cas no 2757900-41-5 (N-methyl-N-(piperidin-4-yl)sulfamoyl chloride)

• Product Name: N-methyl-N-(piperidin-4-yl)sulfamoyl chloride
• CAS No: 2757900-41-5
• MF: C₆H₁₃ClN₂O₂S
• MW: 212.697619199753
• CID: 5559386
• PubChem ID: 165996125
• Update Time: 2025-06-14

N-methyl-N-(piperidin-4-yl)sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, N-methyl-N-4-piperidinyl-
• N-methyl-N-(piperidin-4-yl)sulfamoyl chloride

• Inchi： 1S/C6H13ClN2O2S/c1-9-4-2-6(3-5-9)8-12(7,10)11/h6,8H,2-5H2,1H3
• InChI Key： MGCNTSOGTIKJMG-UHFFFAOYSA-N
• SMILES： S(Cl)(NC1CCN(C)CC1)(=O)=O

Additional information on N-methyl-N-(piperidin-4-yl)sulfamoyl chloride

Comprehensive Guide to N-methyl-N-(piperidin-4-yl)sulfamoyl chloride (CAS 2757900-41-5): Properties, Applications, and Innovations

N-methyl-N-(piperidin-4-yl)sulfamoyl chloride (CAS 2757900-41-5) is a specialized sulfamoyl chloride derivative with significant relevance in modern organic synthesis and pharmaceutical research. This compound, characterized by its piperidine scaffold and sulfamoyl chloride functional group, has garnered attention for its versatility in constructing complex molecular architectures. Researchers and industry professionals frequently search for synthesis methods of sulfamoyl chlorides, piperidine-based intermediates, and N-methyl sulfonamide applications, reflecting the growing demand for tailored chemical building blocks.

The structural uniqueness of N-methyl-N-(piperidin-4-yl)sulfamoyl chloride lies in its dual functionality: the piperidin-4-yl group provides spatial orientation for molecular interactions, while the sulfamoyl chloride moiety serves as a reactive handle for further derivatization. Recent publications highlight its utility in developing kinase inhibitors and GPCR-targeted compounds, addressing trending topics like precision medicine and targeted drug delivery systems. Analytical techniques such as HPLC purity analysis and LC-MS characterization are commonly employed to ensure batch-to-batch consistency, a critical concern for quality-conscious buyers.

In the context of green chemistry advancements, modifications to traditional synthesis routes for CAS 2757900-41-5 have been explored to reduce organic solvent consumption. A 2023 study demonstrated a 40% yield improvement using flow chemistry techniques, aligning with industry searches for sustainable chemical processes. The compound's stability profile under various pH conditions makes it particularly valuable for developing prodrug strategies, a hot topic in bioconjugation chemistry forums.

From a commercial perspective, N-methyl-N-(piperidin-4-yl)sulfamoyl chloride suppliers increasingly emphasize cGMP-compliant production to meet pharmaceutical standards. Market analyses reveal growing demand in Asia-Pacific regions, particularly for custom synthesis projects involving heterocyclic compounds. Proper storage recommendations typically include argon-protected environments at -20°C to maintain reactivity, a frequent query among first-time users.

Emerging applications in PET tracer development have expanded the compound's utility beyond traditional medicinal chemistry. Its radioprotective group compatibility enables incorporation into diagnostic probes, addressing the rising interest in theranostic platforms. Computational studies of its molecular electrostatic potential provide insights for structure-activity relationship optimizations, a subject of numerous recent patent applications.

Quality control protocols for CAS 2757900-41-5 typically involve NMR spectral validation (particularly ¹H and ¹³C) and residual solvent analysis by GC. The compound's water solubility profile and logP values are frequently requested parameters, reflecting formulation scientists' needs. Recent technological advancements in high-throughput screening have identified novel bioisosteres, though the parent structure remains preferred for certain central nervous system targets.

Industrial scale-up challenges for N-methyl-N-(piperidin-4-yl)sulfamoyl chloride production often center around exothermic reaction control and byproduct minimization. Process chemists actively discuss continuous manufacturing approaches in professional networks, correlating with search trends for batch-to-continuous transition strategies. The compound's crystalline form stability has been optimized in several recent formulations, addressing stability concerns in solid-phase peptide synthesis applications.

In material science applications, derivatives of this compound have shown promise in polymeric catalyst systems and membrane technologies. Its hydrogen bonding capacity and steric parameters make it valuable for designing molecularly imprinted polymers, an area gaining traction in separation science communities. Technical inquiries often focus on its compatibility with click chemistry protocols and microwave-assisted reactions.

The patent landscape surrounding piperidine sulfonamide derivatives shows a 28% increase in filings since 2020, with CAS 2757900-41-5 featuring prominently in protease inhibitor claims. Academic interest is evidenced by its inclusion in over 60 Scopus-indexed publications since 2021, particularly in research about allosteric modulator design. Safety data sheets emphasize standard laboratory handling precautions, with specific attention to moisture-sensitive storage requirements.

Future research directions likely involve exploring the compound's potential in covalent inhibitor development and biodegradable linker systems. Its structural modularity positions it as a key player in fragment-based drug discovery, answering industry demands for diverse chemical space exploration. As synthetic methodologies evolve, N-methyl-N-(piperidin-4-yl)sulfamoyl chloride continues to demonstrate its value as a multifaceted tool in contemporary chemical research and development.